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Compound of Interest

Compound Name: 6-Methyl-3,5-heptadien-2-one

Cat. No.: B155787

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
currently available for 6-Methyl-3,5-heptadien-2-one (CAS No: 1604-28-0). The information is
compiled from material safety data sheets (MSDS), regulatory assessments, and scientific
databases to assist researchers, scientists, and drug development professionals in making
informed decisions regarding its safe handling and use.

GHS Hazard Identification and Classification

6-Methyl-3,5-heptadien-2-one is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards identified are related to
skin and eye irritation, and skin sensitization.[1][2]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2]

H317: May cause an allergic skin reaction.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[2]

H227: Combustible liquid.[2]
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GHS Pictograms:

GHS Pictograms

Click to download full resolution via product page
Caption: GHS pictogram for skin/eye irritation and skin sensitization.
Signal Word: Warning[2]

Summary of Toxicological Data

Detailed experimental protocols and quantitative toxicological data for 6-Methyl-3,5-heptadien-
2-one are not readily available in the public domain. The information presented below is a
summary of the qualitative data extracted from available safety data sheets.
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Hazard Endpoint

Result

Classification

Based on available data, the

Acute Oral Toxicity classification criteria are not Not Classified
met.
Based on available data, the
Acute Dermal Toxicity classification criteria are not Not Classified
met.
Based on available data, the
Acute Inhalation Toxicity classification criteria are not Not Classified
met.
Skin Corrosion/Irritation Causes skin irritation. Category 2
Serious Eye Damage/Irritation Causes serious eye irritation. Category 2A
Respiratory or Skin May cause an allergic skin
e i Category 1
Sensitization reaction.
Based on available data, the
Germ Cell Mutagenicity classification criteria are not Not Classified
met.
Based on available data, the
Carcinogenicity classification criteria are not Not Classified
met.
Based on available data, the
Reproductive Toxicity classification criteria are not Not Classified
met.
Specific Target Organ Toxicity May cause respiratory
) S Category 3
(Single Exposure) irritation.
N o Based on available data, the
Specific Target Organ Toxicity o o -
classification criteria are not Not Classified

(Repeated Exposure)

met.
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Based on available data, the
Aspiration Hazard classification criteria are not Not Classified

met.

Physicochemical and Flammability Hazards

Property Value

Flash Point 63 °C (145.4 °F) - Combustible liquid.[1]
Boiling Point 84 °C @ 9 mm Hg[2]

Solubility Miscible with alcohol. Immiscible with water.[3]
Incompatibilities Incompatible with strong oxidizing agents.[3]

Regulatory and Safety Assessments
Joint FAO/WHO Expert Committee on Food Additives
(JECFA)

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated 6-Methyl-3,5-
heptadien-2-one as a flavouring agent. The committee concluded that there is "No safety
concern at current levels of intake when used as a flavouring agent".

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of 6-Methyl-3,5-heptadien-2-
one are not available in the reviewed public literature. For general guidance on methodologies
for assessing the hazards identified, researchers should refer to the relevant OECD Test
Guidelines for chemical safety testing.
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Caption: General workflow for chemical hazard assessment.

Safe Handling and Personal Protective Equipment
(PPE)

Given the identified hazards, the following precautions are recommended when handling 6-
Methyl-3,5-heptadien-2-one:

o Engineering Controls: Use only outdoors or in a well-ventilated area.[2]

» Personal Protective Equipment:
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o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

o Skin Protection: Wear protective gloves. The exact breakthrough time has to be found out
by the manufacturer of the protective gloves and has to be observed.[1]

o Respiratory Protection: Avoid breathing vapor or spray.[2] If ventilation is inadequate, use
a suitable respirator.

o Hygiene Measures: Wash contaminated skin thoroughly after handling.[2] Contaminated
work clothing must not be allowed out of the workplace.[2]

First Aid Measures

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical
advice/attention.[1]

« In case of skin contact: Wash with plenty of water. If skin irritation or rash occurs: Get
medical advice/attention. Take off contaminated clothing and wash it before reuse.[2]

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center/doctor if you feel unwell.[2]

« |f swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center/doctor if you feel
unwell.

Spillage and Disposal

o Spillage: Wear protective equipment. Keep unprotected persons away.[1] Clear up spills
immediately and dispose of waste safely.[2]

o Disposal: Must not be disposed of together with household garbage. Do not allow product to
reach the sewage system. Disposal must be made according to official regulations.[1]

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety analysis. Users should consult the most current Safety Data Sheet (SDS)
provided by the supplier and adhere to all applicable safety regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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